Cas no 2109689-18-9 (ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2109689-18-9
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6411758
• PubChem ID: 165945681
• Update Time: 2025-05-25

ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786357
• 2109689-18-9

• Inchi： 1S/C8H8N4O3/c1-2-14-8(13)7-6(9-12-10-7)5-3-4-15-11-5/h3-4H,2H2,1H3,(H,9,10,12)
• InChI Key： WDYYZRLZVDPZOY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=CON=2)=NNN=1)=O

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2109689-18-9)

Ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2109689-18-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a 1,2-oxazole ring and a 1,2,3-triazole moiety, both of which are known for their bioactivity and versatility in drug discovery. Researchers are particularly interested in its role as a scaffold for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate has surged, driven by their applications in medicinal chemistry and material science. The compound's CAS number 2109689-18-9 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its synthesis often involves click chemistry methodologies, a hot topic in modern organic synthesis due to its efficiency and selectivity. This aligns with the growing interest in green chemistry and sustainable synthetic routes.

One of the key advantages of ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate is its potential as a building block for drug development. The 1,2,3-triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, making it a valuable component in pharmacophore design. Recent studies have explored its derivatives for antimicrobial, anti-inflammatory, and anticancer activities, addressing some of the most pressing health challenges today. This has led to increased searches for terms like "triazole derivatives in medicine" and "oxazole-based therapeutics."

From a technical perspective, the compound's ethyl ester group enhances its solubility, facilitating its use in various chemical reactions and formulations. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where solubility can significantly impact experimental outcomes. Additionally, its molecular weight and logP value are often discussed in QSAR studies, a trending area in computational chemistry.

The growing interest in CAS 2109689-18-9 is also reflected in its applications beyond pharmaceuticals. For instance, it has been investigated as a ligand in catalysis and as a component in functional materials. Researchers are exploring its potential in organic electronics and sensors, aligning with the global push for advanced materials. This multidisciplinary appeal makes it a recurring subject in scientific literature and patent filings.

In conclusion, ethyl 5-(1,2-oxazol-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2109689-18-9) represents a versatile and highly researched compound with broad applications. Its structural complexity and functional groups make it a valuable asset in drug discovery, material science, and catalysis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research, addressing both current and future challenges in chemistry and biology.